Cas no 54819-86-2 (butyl 2-chloropropanoate)

• Product Name: butyl 2-chloropropanoate
• CAS No: 54819-86-2
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• MDL: MFCD01095856
• CID: 1591850
• PubChem ID: 123534
• Update Time: 2025-04-21

butyl 2-chloropropanoate Chemical and Physical Properties

Names and Identifiers

• butyl 2-chloropropionate
• AI3-33774
• Propanoic acid, 2-chloro-, butyl ester
• butyl 2-chloropropanoate
• DB-307692
• 2-Chloropropanoic acid butyl ester
• n-butyl alpha-chloropropionate
• G35205
• EN300-84367
• EINECS 259-363-0
• n-Butyl-2-chloropropionate
• Butyl 2-chloropropanoate #
• 54819-86-2
• DTXSID50970163
• Butyl2-chloropropanoate
• NS00060274
• AKOS006272027
• SCHEMBL2332236
• 2-chloro-propionic acid butyl ester
• CS-0262940
• n-butyl 2-chloropropionate

• MDL： MFCD01095856
• Inchi： 1S/C7H13ClO2/c1-3-4-5-10-7(9)6(2)8/h6H,3-5H2,1-2H3
• InChI Key： KATNUXHENWPMQJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(=O)OCCCC

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.060407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.0253
• Boiling Point: 231.51°C (rough estimate)
• Flash Point: 74.5°C
• Refractive Index: 1.4263 (estimate)
• PSA: 26.3